2-Methyl-3-nitro-1-benzofuran

• IUPAC Name: 2-methyl-3-nitro-1-benzofuran
• InChI: InChI=1S/C9H7NO3/c1-6-9(10(11)12)7-4-2-3-5-8(7)13-6/h2-5H,1H3
• InChI Key: BBEJGZQBQDFAGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2O1)[N+](=O)[O-]
• Molecular Formula: C9H7NO3
• DSSTOX Substance ID: DTXSID00299518
• Molecular Weight: 177.16 g/mol
• CAS No.: 28439-73-8

Description

2-Methyl-3-nitro-1-benzofuran is a derivative of benzofuran. Benzofuran is a heterocyclic compound that is ubiquitous in nature and has been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Research on natural products containing benzofuran has remarkably increased during the past few decades. Benzofuran rings have been constructed by unique free radical cyclization cascades, which are excellent methods for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The chemical structure of benzofuran is composed of fused benzene and furan rings. The molecular weight of 2-Methylbenzofuran is 132.1592.

Chemical Reactions Analysis

Benzofuran compounds have been synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C - and O -allyl isomerization followed by ring-closing metathesis. An iodine (III)-catalyzed oxidative cyclization of 2-hydroxystilbenes provides 2-arylbenzofurans in good to excellent yields.

Mechanism of Action

While the specific mechanism of action for 2-Methyl-3-nitro-1-benzofuran is not mentioned in the retrieved papers, it’s known that benzofuran derivatives have shown various biological activities. For example, some substituted benzofurans have dramatic anticancer activities.

Safety and Hazards

While the specific safety and hazards for 2-Methyl-3-nitro-1-benzofuran are not mentioned in the retrieved papers, it’s generally advised to ensure adequate ventilation, avoid ingestion and inhalation, and avoid getting the compound in eyes, on skin, or on clothing when handling similar chemicals.

Future Directions

Benzofuran and its derivatives have attracted much attention due to their biological activities and potential applications as drugs. Future research could focus on the development of promising compounds with target therapy potentials and little side effects.